1-ethyl-3,4,9-trimethyl-7-(4-methylbenzyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 1-ethyl-3,4,9-trimethyl-7-[(4-methylphenyl)methyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C20H24N6O2/c1-6-25-19-21-17-16(26(19)14(4)13(3)22-25)18(27)24(20(28)23(17)5)11-15-9-7-12(2)8-10-15/h7-10,14H,6,11H2,1-5H3
• InChI Key: UDEAOOIFFIBTKU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(N2C(C(=N1)C)C)C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)C
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

1-ethyl-3,4,9-trimethyl-7-(4-methylbenzyl)-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C20H24N6O2 and its molecular weight is 380.452. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on related purine derivatives focuses on their synthesis and chemical properties, aiming to develop efficient regiospecific methods for producing purine analogs. For instance, a study by Lebraud et al. (2013) highlighted an efficient one-pot procedure for the selective N-7 methylation of purines, showcasing the versatility of purine chemistry in regiospecific modifications Lebraud et al., 2013. Similarly, research on triazine and triazolo[4,3-e]purine derivatives by Ashour et al. (2012) explored their synthesis and evaluated their anticancer, anti-HIV-1, and antimicrobial activities, demonstrating the pharmaceutical potential of these compounds Ashour et al., 2012.

Molecular Structure and Characterization

The detailed molecular structure and characterization of related compounds are essential for understanding their potential applications. A study conducted by Hwang et al. (2017) on benzylic derivatives of 1,2,4-triazin-3,5(2H,4H)-dione provided insights into the molecular structure through various spectroscopic methods, contributing to the broader knowledge of purine analogs Hwang et al., 2017.

Biological Activities

The biological activities of purine derivatives, including their potential as pharmacological agents, are a significant area of research. Studies on triazino and triazolo[4,3-e]purine derivatives have shown promising results in anticancer, anti-HIV-1, and antimicrobial applications. For example, Ashour et al. (2012) reported considerable activity against various cancer cell lines and moderate anti-HIV-1 activity for specific compounds, highlighting the therapeutic potential of purine derivatives Ashour et al., 2012.